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Compound of Interest

Compound Name: CoCl2(PCy3)2

Cat. No.: B15293430 Get Quote

An In-Depth Technical Guide to the Synthesis and Characterization of

Dichlorobis(tricyclohexylphosphine)cobalt(II)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dichlorobis(tricyclohexylphosphine)cobalt(II), with the chemical formula CoCl₂(PCy₃)₂, is a

significant coordination complex utilized in catalysis, particularly in polymerization and

cycloaddition reactions.[1] Its utility stems from the electron-donating properties and steric bulk

of the tricyclohexylphosphine (PCy₃) ligands, which influence the electronic structure and

reactivity of the cobalt(II) center. This document provides a comprehensive technical overview

of the synthesis and detailed characterization of this complex, offering standardized protocols

and reference data for professionals in chemical research and development.

Chemical and Physical Properties
CoCl₂(PCy₃)₂ is an air-stable, blue crystalline solid or powder. The vibrant blue color is

characteristic of cobalt(II) complexes in a tetrahedral coordination environment. The compound

is generally soluble in non-coordinating organic solvents like dichloromethane and toluene.

Table 1: General Properties of CoCl₂(PCy₃)₂
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Property Value Reference

Chemical Formula C₃₆H₆₆Cl₂CoP₂

Molecular Weight 690.70 g/mol

CAS Number 14726-62-6

Appearance Blue powder or crystals

Melting Point >300 °C

Synthesis
The synthesis of CoCl₂(PCy₃)₂ is achieved through a ligand substitution reaction where the

phosphine ligands displace coordinated solvent molecules from a cobalt(II) chloride precursor.

The general approach is adapted from established procedures for analogous

bis(phosphine)cobalt(II) halides.[2][3]

Synthesis Workflow
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Synthesis Workflow for CoCl₂(PCy₃)₂
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Caption: A flowchart illustrating the synthetic procedure for CoCl₂(PCy₃)₂.

Experimental Protocol
Preparation: To a round-bottom flask equipped with a reflux condenser and magnetic stir bar,

add cobalt(II) chloride hexahydrate (CoCl₂·6H₂O, 1.0 equiv). In a separate flask, dissolve

tricyclohexylphosphine (PCy₃, 2.0 equiv) in absolute ethanol.

Reaction: Add the ethanolic solution of PCy₃ to a hot ethanolic solution of CoCl₂·6H₂O. The

reaction mixture will immediately turn a deep blue.

Reflux: Heat the mixture to reflux and maintain for 2-3 hours with continuous stirring. A blue

precipitate will form during this time.
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Isolation: Allow the mixture to cool to room temperature, followed by further cooling in an ice

bath for 30 minutes to maximize precipitation.

Purification: Collect the blue solid by vacuum filtration. Wash the precipitate sequentially with

portions of cold absolute ethanol and hexane to remove unreacted starting materials and

byproducts.

Drying: Dry the final product under vacuum to yield pure

dichlorobis(tricyclohexylphosphine)cobalt(II).

Molecular Structure and Characterization
The characterization of CoCl₂(PCy₃)₂ confirms its molecular structure and purity through a

combination of crystallographic, spectroscopic, and magnetic analyses.

Characterization Overview

Characterization of CoCl₂(PCy₃)₂

Analytical Methods
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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